Cas no 1806465-54-2 (4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene)

• Product Name: 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene
• CAS No: 1806465-54-2
• MF: C₁₁H₁₀ClF₃OS
• MW: 282.709711551666
• CID: 5004937
• Update Time: 2025-06-12

4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10ClF3OS/c1-6-3-4-8(10(16)7(2)12)5-9(6)17-11(13,14)15/h3-5,7H,1-2H3
• InChI Key： OSNXVRWZCBWKOF-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=C(C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene

Introduction to 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene (CAS No. 1806465-54-2)

4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene, with the CAS number 1806465-54-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex molecular framework, which includes a chloropropanoyl group and a trifluoromethylthio substituent attached to a toluene ring. These functional groups contribute to its distinct chemical properties and reactivity, making it an intriguing subject for both academic research and industrial development.

The molecular formula of 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene is C₁₁H₉ClF₃O₂S, and its molecular weight is approximately 300.7 g/mol. The compound's structure can be visualized as a toluene ring with a chloropropanoyl group at the para position and a trifluoromethylthio group at the meta position. This arrangement of functional groups imparts specific electronic and steric effects that influence the compound's reactivity and stability.

In the realm of pharmaceutical research, 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene has shown promise as an intermediate in the synthesis of various bioactive molecules. The presence of the chloropropanoyl group allows for selective functionalization, while the trifluoromethylthio substituent provides enhanced lipophilicity and metabolic stability. These properties are crucial for the development of drugs with improved pharmacokinetic profiles and therapeutic efficacy.

Recent studies have explored the use of 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene in the synthesis of novel antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to disrupt viral replication by interfering with key enzymatic processes.

Beyond its applications in drug discovery, 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene has also been investigated for its potential in materials science. The unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, a 2021 study in Advanced Materials highlighted the use of this compound as a building block for the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 4-chloroacetophenone with 3-chloropropionyl chloride followed by substitution with trifluoromethanethiolate. The resulting product can then be purified using techniques such as column chromatography or recrystallization.

The physical properties of 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene, including its melting point, boiling point, and solubility, are important considerations for both laboratory-scale synthesis and industrial production. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to prevent degradation. Its solubility in organic solvents such as dichloromethane and acetone makes it suitable for use in various chemical reactions.

In terms of safety, while 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene is not classified as a hazardous material, it is important to handle it with appropriate precautions to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

The environmental impact of 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene is another important consideration. While there is limited data on its environmental fate and toxicity, best practices for waste disposal should be followed to minimize any potential ecological risks. This includes proper containment and disposal methods as recommended by regulatory agencies.

In conclusion, 4-(2-Chloropropanoyl)-2-(trifluoromethylthio)toluene (CAS No. 1806465-54-2) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure provides a foundation for the development of novel bioactive molecules and advanced materials with tailored properties. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in both academic and industrial settings.